ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(o-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[4,7,8-trimethyl-6-(2-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C21H23N5O4/c1-6-30-16(27)11-24-19(28)17-18(23(5)21(24)29)22-20-25(13(3)14(4)26(17)20)15-10-8-7-9-12(15)2/h7-10H,6,11H2,1-5H3
• InChI Key: ZRRATYUYWXOAEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=CC=C4C)C)C)N(C1=O)C
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

Ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(o-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Ethyl 2-(1H-imidazol-1-yl)acetate, a related compound, is used in the synthesis of new compounds like 1,3,4-oxadiazole derivatives. These derivatives exhibit antibacterial activity against common bacteria such as Proteus spp., S. pyogenes, E. coli, and P. aeruginosa. The biological activity of these compounds is comparable to standard antibiotics like Ciprofloxacin and Tetracycline (Al-badrany et al., 2019).

Catalysis and Synthesis Techniques

• The ionic liquid 1-ethyl-3-methylimidazole acetate ([EMIM]OAc) serves as a catalyst for synthesizing 2-aryl-4,5-diphenyl imidazoles, a process enhanced by ultrasonic irradiation. This method avoids harmful catalysts and achieves high yields at room temperature (Zang et al., 2010).

• Imidazol-2-ylidenes, part of the N-heterocyclic carbene family, are efficient catalysts in transesterification involving esters and alcohols. This catalytic process simplifies the formation of esters (Grasa et al., 2003).

Antimicrobial and Antitumor Activities

• Synthesis of compounds like 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, which include related imidazole derivatives, demonstrates antimicrobial properties against various bacteria (Sharma et al., 2004).

• Ethyl 2-(1H-benzo[D]imidazol-2-yl)acetate is used to synthesize compounds with potential antitumor activities, including derivatives like thiophene, pyrazole, coumarin, and pyridine, which show effectiveness against several cancer cell lines (Mohareb & Gamaan, 2018).

General Catalysis and Chemical Reactions

• The hydrolysis of esters is catalyzed by bases like imidazole, demonstrating general basic catalysis. This process is important for understanding mechanisms similar to enzymatic hydrolysis (Bender & Turnquest, 1957).

• The reaction of 2-unsubstituted imidazole N-oxides with ethyl cyanoacetate and aromatic aldehydes results in the formation of ethyl 2-cyano-2-(1,3-dihydro-2H-imidazole-2-ylidene)acetates, showcasing a novel catalytic role for aldehydes (Kutasevich et al., 2019).

Antioxidant Properties

• Compounds related to ethyl 2-(1H-imidazol-1-yl)acetate demonstrate antioxidant properties, as seen in studies involving red seaweed Hypnea musciformis. These findings suggest potential applications in pharmaceutical and food industries (Chakraborty et al., 2016).